Isoquinoline-5-carboxylic acid
Overview
Description
Isoquinoline-5-carboxylic acid is a heterocyclic compound that contains a fused benzene ring and a pyridine ring . It is used as a laboratory chemical and for the synthesis of substances .
Molecular Structure Analysis
The molecular formula of Isoquinoline-5-carboxylic acid is C10H7NO2 . It consists of a benzene ring fused to a pyridine ring .Scientific Research Applications
Therapeutic Potential
Compounds that contain a quinoline core template, such as Isoquinoline-5-carboxylic acid, show a wide range of therapeutic properties including anti-malarial, antitumor, and antimicrobial . As a lead structure, quinoline is used in the synthesis of many anti-malarial drugs such as chloroquine, pyrimethamine, and mefloquine .
Antibacterial Activity
Isoquinoline-3-carboxylic acid, a derivative of isoquinoline, has demonstrated significant antibacterial activity against several plant bacteria in vitro . The EC50 values ranged from 8.38 to 17.35 μg/mL , indicating its potential as a potent antibacterial agent.
Cytotoxic Activity
Isoquinoline alkaloids have been studied for their cytotoxic activity . The determination of cell viability and the calculation of IC50 values are commonly used methods to investigate the cytotoxicity of these compounds .
Anticancer Potential
Nature-derived isoquinoline alkaloids have shown anticancer potential . For instance, L-tetrahydropalmatine suppressed 60% tumor volume compared to the vehicle control group in a C6/Luc2 xenografted mice model .
Medicinal Chemistry Research
Quinoline is an indisputable pharmacophore due to its tremendous benefits in medicinal chemistry research . The recent in vivo and in vitro screening reported by scientists may pave the way for novel drug development .
Biological Activity
Quinoline and isoquinoline alkaloids, including the angustureine and congeneric alkaloids, have been studied for their occurrence, chemistry, and biological activity . These studies have contributed significantly to the development of medicine, especially in the battle against diseases like malaria, leukemia, cancer, and neurodegenerative diseases .
Safety and Hazards
Mechanism of Action
Target of Action
Isoquinoline-5-carboxylic acid, like other isoquinoline alkaloids, is known to exert its effects through interactions with various cellular targets
Mode of Action
Isoquinoline alkaloids, in general, are known to exert their effects through various mechanisms, such as inhibition of cell proliferation and invasion, suppression of tumor angiogenesis, and induction of cell apoptosis . It is plausible that Isoquinoline-5-carboxylic acid may share similar mechanisms, but specific studies are required to confirm this.
Biochemical Pathways
Isoquinoline alkaloids are known to interact with various biochemical pathways, influencing cellular processes . .
Pharmacokinetics
Information on the compound’s bioavailability is also lacking
Result of Action
Some isoquinoline alkaloids are known to have anticancer effects, inhibiting cell proliferation and inducing apoptosis . .
Action Environment
Many factors, including pH, temperature, and the presence of other compounds, can influence the action of chemical compounds
properties
IUPAC Name |
isoquinoline-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO2/c12-10(13)9-3-1-2-7-6-11-5-4-8(7)9/h1-6H,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIPLFLRGHZAXSJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CN=C2)C(=C1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60950491 |
Source
|
| Record name | Isoquinoline-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60950491 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
27810-64-6 |
Source
|
| Record name | 27810-64-6 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=92776 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Isoquinoline-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60950491 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | isoquinoline-5-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why is Isoquinoline-5-carboxylic acid being investigated in the context of pharmaceutical cocrystals?
A1: While the abstract doesn't delve into the specific properties of each base used, it highlights a common challenge in drug development: poor aqueous solubility of potential drug candidates. This often leads to poor absorption and low bioavailability, hindering the drug's effectiveness. Isoquinoline-5-carboxylic acid, being an organic base, has the potential to form ionic cocrystals with phosphoric acid (PA) and dihydrogen phosphate (DHP) salts. The research focuses on these types of cocrystals as a strategy to potentially improve the physicochemical properties of Active Pharmaceutical Ingredients (APIs) like Isoquinoline-5-carboxylic acid. []
Q2: What is the significance of identifying Hydrogen Bonding Motifs (HBMs) in these cocrystals?
A2: Understanding the specific HBMs formed between Isoquinoline-5-carboxylic acid, DHP anions, and PA molecules provides insights into the stability and predictability of these cocrystals. [] Crystal engineering relies on predicting and controlling these interactions to design cocrystals with desired properties. By identifying 46 distinct HBMs in DHP:PA ionic cocrystals, the researchers contribute valuable knowledge for future rational design efforts. []
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